Cas no 1111132-34-3 (2-hydroxy-5-[2-(hydroxymethyl)phenyl]benzaldehyde)

• Product Name: 2-hydroxy-5-[2-(hydroxymethyl)phenyl]benzaldehyde
• CAS No: 1111132-34-3
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD11871052
• CID: 1196587
• PubChem ID: 53220323
• Update Time: 2025-05-20

2-hydroxy-5-[2-(hydroxymethyl)phenyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-[2-(hydroxymethyl)phenyl]benzaldehyde
• 2-FORMYL-4-(2-HYDROXYMETHYLPHENYL)PHENOL
• 1111132-34-3
• 2-Formyl-4-(2-hydroxymethylphenyl)phenol, 95%
• MFCD11871052
• 4-Hydroxy-2'-(hydroxymethyl)[1,1'-biphenyl]-3-carbaldehyde
• DTXSID20685070

• MDL： MFCD11871052
• Inchi： 1S/C14H12O3/c15-8-11-3-1-2-4-13(11)10-5-6-14(17)12(7-10)9-16/h1-7,9,15,17H,8H2
• InChI Key： OFHFHNCRBPMQLF-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1C1C=CC(=C(C=O)C=1)O

Computed Properties

• Exact Mass: 228.078644241g/mol
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-hydroxy-5-[2-(hydroxymethyl)phenyl]benzaldehyde

Professional Introduction to Compound with CAS No. 1111132-34-3 and Product Name: 2-hydroxy-5-[2-(hydroxymethyl)phenyl]benzaldehyde

The compound with the CAS number 1111132-34-3 and the product name 2-hydroxy-5-[2-(hydroxymethyl)phenyl]benzaldehyde represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The presence of both hydroxyl and aldehyde functional groups, combined with a phenolic moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent advancements in the field of synthetic organic chemistry have enabled the efficient synthesis of this compound, facilitating its exploration in various biochemical pathways. The 2-hydroxy-5-[2-(hydroxymethyl)phenyl]benzaldehyde structure is particularly intriguing because it mimics several pharmacophores found in natural products known for their therapeutic effects. This has prompted researchers to investigate its interactions with biological targets, particularly enzymes and receptors involved in inflammatory and metabolic diseases.

In the context of current research, this compound has been studied for its potential role as an intermediate in the synthesis of more complex molecules. The aldehyde group, for instance, can undergo condensation reactions with amino acids or other nucleophiles to form Schiff bases or heterocyclic compounds, which are often explored for their antimicrobial and anti-inflammatory properties. Additionally, the hydroxyl group on the aromatic ring provides a site for further functionalization, allowing for the creation of derivatives with enhanced solubility or bioavailability.

One of the most promising applications of 2-hydroxy-5-[2-(hydroxymethyl)phenyl]benzaldehyde is in the development of novel therapeutic agents targeting neurological disorders. Preliminary studies have suggested that this compound may interact with specific neurotransmitter receptors, potentially offering a new avenue for treating conditions such as Alzheimer's disease and Parkinson's disease. The phenolic moiety, in particular, has been shown to exhibit neuroprotective effects by scavenging reactive oxygen species and modulating inflammatory pathways.

The synthesis of 2-hydroxy-5-[2-(hydroxymethyl)phenyl]benzaldehyde involves a multi-step process that requires careful optimization to ensure high yield and purity. Common synthetic routes include the formylation of a phenol derivative followed by reduction and subsequent functional group transformations. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize side products. These methodologies align with contemporary trends in green chemistry, emphasizing sustainability and environmental responsibility.

From a pharmacological perspective, the biological activity of 2-hydroxy-5-[2-(hydroxymethyl)phenyl]benzaldehyde has been evaluated through in vitro assays targeting various disease-related pathways. Notably, it has demonstrated inhibitory effects on enzymes such as lipoxygenase and cyclooxygenase, which are key players in inflammation. Furthermore, its ability to modulate mitochondrial function has raised interest in its potential as an antioxidant agent. These findings are particularly relevant given the increasing evidence linking oxidative stress to chronic diseases.

The structural diversity offered by 2-hydroxy-5-[2-(hydroxymethyl)phenyl]benzaldehyde also makes it an attractive candidate for structure-activity relationship (SAR) studies. By systematically varying substituents on the aromatic rings or introducing additional functional groups, researchers can fine-tune its biological profile to achieve desired therapeutic effects. This approach is supported by computational modeling techniques that predict molecular interactions with biological targets, thereby accelerating the drug discovery process.

In conclusion, 2-hydroxy-5-[2-(hydroxymethyl)phenyl]benzaldehyde (CAS No. 1111132-34-3) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and demonstrated biological activity position it as a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action, this compound is likely to play an increasingly important role in addressing some of today's most pressing health challenges.